Cas no 1363382-77-7 (methyl 5,6-dihydroxypyridine-3-carboxylate)

• Product Name: methyl 5,6-dihydroxypyridine-3-carboxylate
• CAS No: 1363382-77-7
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD23105855
• CID: 3047564
• PubChem ID: 72208012
• Update Time: 2024-11-02

methyl 5,6-dihydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6-dihydroxynicotinate
• methyl 5,6-dihydroxypyridine-3-carboxylate
• methyl5,6-dihydroxynicotinate
• AS-51761
• PB37505
• AKOS025290209
• SB20370
• DTXSID801156141
• methyl 5-hydroxy-6-oxo-1H-pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 1,6-dihydro-5-hydroxy-6-oxo-, methyl ester
• KBP-2035
• SY058168
• CS-0049020
• P13461
• 1363382-77-7
• SCHEMBL14333224
• MFCD23105855

• MDL： MFCD23105855
• Inchi： 1S/C7H7NO4/c1-12-7(11)4-2-5(9)6(10)8-3-4/h2-3,9H,1H3,(H,8,10)
• InChI Key： GKUFHKYBUJMWSL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC(C(=C1)O)=O)=O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 373.1±42.0℃ at 760 mmHg
• Flash Point: 235.9±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

methyl 5,6-dihydroxypyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids